Cas no 2172094-58-3 (3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172094-58-3
• MF: C₁₁H₁₆N₆
• MW: 232.284940719604
• CID: 5567580
• PubChem ID: 165596543
• Update Time: 2025-05-19

3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1592052
• 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• 2172094-58-3
• 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C11H16N6/c1-6(2)14-10-9-11(13-5-12-10)17(16-15-9)8-4-7(8)3/h5-8H,4H2,1-3H3,(H,12,13,14)
• InChI Key： RCHQZWZVOZUTPI-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)C1CC1C

Computed Properties

• Exact Mass: 232.14364454g/mol
• Monoisotopic Mass: 232.14364454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172094-58-3)

The compound 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172094-58-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the triazolo[4,5-d]pyrimidine core and the 2-methylcyclopropyl substituent, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The 3H-1,2,3-triazolo[4,5-d]pyrimidine scaffold, which forms the backbone of this compound, is known for its ability to mimic purine bases, enabling interactions with biological targets such as enzymes and receptors. This property has led to its exploration in the development of anti-cancer agents, anti-inflammatory drugs, and even antiviral therapies. The presence of the propan-2-yl (isopropyl) amine group further enhances its pharmacokinetic properties, potentially improving bioavailability and metabolic stability.

The synthesis of 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine involves multi-step organic reactions, often starting from commercially available pyrimidine derivatives. Key steps include cyclopropanation, triazole ring formation, and selective amination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the challenges associated with scaling up production. These innovations align with the pharmaceutical industry's focus on green chemistry and sustainable manufacturing practices.

From a therapeutic perspective, this compound's mechanism of action is hypothesized to involve the inhibition of specific protein kinases, which play critical roles in cell signaling pathways. Dysregulation of these kinases is implicated in numerous diseases, making them attractive targets for drug development. Preliminary studies suggest that 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine exhibits selectivity toward certain kinase families, reducing the likelihood of off-target effects—a common concern in kinase inhibitor design. This selectivity could translate into improved safety profiles and reduced side effects in clinical settings.

The compound's potential extends beyond oncology. Recent trends in drug repurposing have sparked interest in exploring its efficacy against other conditions, such as neurodegenerative disorders and infectious diseases. For instance, its ability to modulate immune responses makes it a candidate for investigating autoimmune therapies. Additionally, the rise of personalized medicine and precision oncology has highlighted the need for compounds like this, which can be tailored to individual patient profiles based on genetic and molecular markers.

In the context of drug discovery, computational tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling have been instrumental in predicting the compound's interactions with biological targets. These in silico approaches, combined with high-throughput screening, accelerate the identification of lead compounds and reduce development timelines. The integration of artificial intelligence (AI) in drug design further enhances the efficiency of discovering molecules with optimal binding affinities and therapeutic indices.

Despite its promise, challenges remain in the development of 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine. Issues such as solubility, formulation stability, and potential drug-drug interactions must be addressed through rigorous preclinical testing. Regulatory considerations, including compliance with Good Manufacturing Practices (GMP) and International Council for Harmonisation (ICH) guidelines, are also critical to ensuring its transition from the lab to the clinic.

In summary, 3-(2-methylcyclopropyl)-N-(propan-2-yl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172094-58-3) represents a fascinating example of modern medicinal chemistry. Its versatile scaffold, combined with its potential therapeutic applications, positions it as a valuable asset in the ongoing quest for innovative treatments. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs and improving patient outcomes.